Cas no 107220-02-0 (2-Bromo-5-oxo-1-cyclopentene-1-heptanoic Acid Methyl Ester)

• Product Name: 2-Bromo-5-oxo-1-cyclopentene-1-heptanoic Acid Methyl Ester
• CAS No: 107220-02-0
• MF: C₁₃H₁₉BrO₃
• MW: 303.192163705826
• CID: 2085483
• PubChem ID: 13823967
• Update Time: 2025-04-21

2-Bromo-5-oxo-1-cyclopentene-1-heptanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-oxo-1-cyclopentene-1-heptanoic Acid Methyl Ester
• 3-bromo-2-[6-(methoxycarbonyl)hexyl]-2-cyclopenten-1-one
• 2-Bromo-5-oxo-1-cyclopentene-1-heptanoicAcidMethylEster
• SCHEMBL10483606
• Methyl 7-(2-bromo-5-oxocyclopenten-1-yl)heptanoate
• 107220-02-0
• starbld0002318
• Methyl 7-(2-bromo-5-oxocyclopent-1-en-1-yl)heptanoate

• Inchi： 1S/C13H19BrO3/c1-17-13(16)7-5-3-2-4-6-10-11(14)8-9-12(10)15/h2-9H2,1H3
• InChI Key： BCICYCCLIJPLMW-UHFFFAOYSA-N
• SMILES： BrC1CCC(C=1CCCCCCC(=O)OC)=O

Computed Properties

• Exact Mass: 302.05176Da
• Monoisotopic Mass: 302.05176Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų